Cas no 612-75-9 (3,3'-Dimethylbiphenyl)

• Product Name: 3,3'-Dimethylbiphenyl
• CAS No: 612-75-9
• MF: C₁₄H₁₄
• MW: 182.260963916779
• MDL: MFCD00008534
• CID: 38883
• PubChem ID: 87567931
• Update Time: 2025-10-28

3,3'-Dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dimethyl-1,1'-biphenyl
• 3,3'-Dimethylbiphenyl
• 1,1'-Biphenyl,3,3'-dimethyl-
• 1-methyl-3-(3-methylphenyl)benzene
• 3,3'-Dimethylbiphenyl Solution
• 3,3-Dimethylbiphenyl1000µg
• 3,3'-Bitolyl
• 1-methyl-3-(m-tolyl)-benzene
• m,m'-Bitoluene
• InChI=1/C14H14/c1-11-5-3-7-13(9-11)14-8-4-6-12(2)10-14/h3-10H,1-2H
• W3NQS6958W
• NSC 60024
• 1, 3,3'-dimethyl-
• 3,3 inverted exclamation mark -Dimethylbiphenyl
• AMY25092
• 3,3'-Dimethyl-1,1'-biphenyl #
• 1-Methyl-3-(3'-methylphenyl)benzene
• 3,3-Dimethyldiphenyl
• AKOS015842041
• DTXSID90210111
• FT-0614076
• m,m'-Bitolyl
• Biphenyl, 3,3'-dimethyl-
• CS-0153225
• SY051747
• 1,1'-Biphenyl, 3,3'-dimethyl-
• 3,3'-Dimethylbiphenyl, 99%
• NSC60024
• 3,3'-dimethyl[1,1'-biphenyl]
• NS00034628
• EINECS 210-319-9
• D1430
• 3,3'-Ditolyl
• PS-11348
• 3,3'-Dimethyldiphenyl
• MFCD00008534
• UNII-W3NQS6958W
• 612-75-9
• NSC-60024
• 3,3''-Dimethylbiphenyl
• m,m'-Bitolyl (8CI)
• DTXCID90132602
• 1,1'-Biphenyl, 3,3'-dimethyl-(9CI)
• 210-319-9

• MDL： MFCD00008534
• Inchi： 1S/C14H14/c1-11-5-3-7-13(9-11)14-8-4-6-12(2)10-14/h3-10H,1-2H3
• InChI Key： GVEDOIATHPCYGS-UHFFFAOYSA-N
• SMILES： C1(C=CC=C(C)C=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 182.11000
• Monoisotopic Mass: 182.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 0.999 g/mL at 25 °C(lit.)
• Melting Point: 5-7 °C (lit.)
• Boiling Point: 155°C/18mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.594(lit.)
• PSA: 0.00000
• LogP: 3.97040
• Solubility: Not available

3,3'-Dimethylbiphenyl Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Keep container tightly closed.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3,3'-Dimethylbiphenyl

3,3'-Dimethylbiphenyl: A Comprehensive Overview

3,3'-Dimethylbiphenyl, also known by its CAS number 612-75-9, is a chemical compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the family of biphenyl derivatives, which are extensively studied due to their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond, with methyl groups attached to the third carbon atom of each ring. This configuration imparts distinct electronic and steric characteristics, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 3,3'-Dimethylbiphenyl in the field of organic electronics. Researchers have explored its use as a building block for constructing advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's ability to form stable π-π interactions makes it an ideal candidate for self-assembling monolayers, which are crucial for the fabrication of high-performance electronic devices. Moreover, its thermal stability and mechanical robustness have been validated through extensive testing under various conditions, further underscoring its suitability for high-tech applications.

In addition to its electronic applications, 3,3'-Dimethylbiphenyl has also found relevance in the pharmaceutical industry. Its structure resembles certain bioactive molecules, prompting investigations into its potential as a lead compound for drug discovery. Recent computational studies have demonstrated that the compound exhibits moderate binding affinity towards several therapeutic targets, including enzymes involved in metabolic disorders. While further experimental validation is required, these findings suggest that 3,3'-Dimethylbiphenyl could serve as a starting point for developing novel therapeutic agents.

The synthesis of 3,3'-Dimethylbiphenyl has been optimized through various methodologies over the years. Traditional approaches involve Friedel-Crafts alkylation reactions, which are well-established but often require harsh reaction conditions. Recent advancements have focused on developing more sustainable and environmentally friendly synthesis routes. For instance, researchers have successfully employed catalytic cross-coupling reactions under mild conditions to achieve high yields of the compound. These innovations not only enhance the efficiency of production but also align with global efforts to promote green chemistry practices.

The environmental impact of 3,3'-Dimethylbiphenyl has also been a topic of interest in recent studies. Assessments conducted under controlled laboratory conditions indicate that the compound exhibits low toxicity towards aquatic organisms when exposed at concentrations within regulatory limits. Furthermore, biodegradation studies suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems. These findings are particularly relevant for industries involved in chemical manufacturing, as they provide valuable insights into managing waste streams and minimizing ecological risks.

In conclusion, 3,3'-Dimethylbiphenyl, with its CAS number 612-75-9, stands as a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical properties make it an attractive candidate for advancing technologies in electronics and pharmaceuticals while maintaining a favorable environmental profile. As research continues to uncover new potentials and optimize existing processes, this compound is poised to play an increasingly significant role in both academic and industrial settings.